Cas no 1260810-61-4 (3-Bromo-5-methylpyrazin-2(1H)-one)

• Product Name: 3-Bromo-5-methylpyrazin-2(1H)-one
• CAS No: 1260810-61-4
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD13193675
• CID: 1029650
• PubChem ID: 71627133
• Update Time: 2025-04-20

3-Bromo-5-methylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methylpyrazin-2(1H)-one
• 3-Bromo-5-methyl-2(1H)-pyrazinone
• 3-bromo-5-methyl-1H-pyrazin-2-one
• DTXSID00856509
• SCHEMBL25691603
• 3-bromo-5-methyl-1,2-dihydropyrazin-2-one
• CS-0188073
• 3-BROMO-5-METHYLPYRAZIN-2-OL
• E77893
• 1260810-61-4
• 2(1H)-Pyrazinone, 3-bromo-5-methyl-
• BS-49884
• DB-366251

• MDL： MFCD13193675
• Inchi： 1S/C5H5BrN2O/c1-3-2-7-5(9)4(6)8-3/h2H,1H3,(H,7,9)
• InChI Key： JBLGBOZCFLXPBV-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(C)N=1)=O

Computed Properties

• Exact Mass: 186.95072
• Monoisotopic Mass: 187.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 42.85